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Compound of Interest

Compound Name: 3-Bromocyclopentanone

Cat. No.: B8241564

L Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and
disposal of 3-Bromocyclopentanone. The information is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory practices. Note that while this
document refers to 3-Bromocyclopentanone, the detailed safety data is primarily derived from
sources concerning the closely related isomer, 2-Bromocyclopentanone, due to a scarcity of
specific data for the 3-isomer. The hazardous properties are expected to be very similar.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for
Bromocyclopentanone.

Property Value Source
Molecular Formula CsH7BrO [1]
Molecular Weight 163.01 g/mol [2]
Boiling Point 118 - 119 °C (244 - 246 °F) [3]
Density 1.216 g/mL at 25 °C (77 °F) [3]

GHS Hazard Statements

H225, H226, H302, H314,
H315, H319, H335

[21(31[4]

GHS Hazard Statement Key:
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o H225: Highly flammable liquid and vapour.[3]

e H226: Flammable liquid and vapor.

e H302: Harmful if swallowed.[2][4]

e H314: Causes severe skin burns and eye damage.[2][4]

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3][5]

Operational Plan for Handling 3-
Bromocyclopentanone

A systematic approach is essential when working with hazardous chemicals. The following
step-by-step guide outlines the handling process from receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.
o Storage: Store the container in a cool, dry, and well-ventilated area away from heat, sparks,
open flames, and other ignition sources.[6] Keep the container tightly closed. Store

separately from incompatible materials such as strong oxidizing agents and strong bases.[6]
The storage area should be clearly labeled with the appropriate hazard warnings.

Preparation and Personal Protective Equipment (PPE)

o Engineering Controls: All handling of 3-Bromocyclopentanone should be conducted in a
certified chemical fume hood to minimize inhalation of vapors.[7]

o Personal Protective Equipment (PPE): Wear the following PPE at all times:

o Eye and Face Protection: Chemical splash goggles are required. For operations with a
high risk of splashing, a face shield should be worn in addition to goggles.[7]
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o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are suitable for
incidental contact. For prolonged or direct contact, consult the glove manufacturer's
resistance guide.[7] Always inspect gloves before use and use proper removal techniques
to avoid skin contact.

o Body Protection: A flame-retardant lab coat should be worn and kept fully buttoned.[3][7]
o Footwear: Wear closed-toe shoes made of a non-porous material.[7]

o Respiratory Protection: If working outside of a fume hood or if exposure limits are
exceeded, a full-face respirator with an appropriate cartridge or a powered air-purifying
respirator (PAPR) is necessary.[4][8]

Handling During Experimentation

Pre-use Check: Before use, ensure all safety equipment, including the fume hood and
emergency shower/eyewash station, is accessible and functioning correctly.

Dispensing: Use only non-sparking tools and explosion-proof equipment.[9] Ground and
bond containers and receiving equipment to prevent static discharge.

Heating: If heating is required, use a controlled heating source and avoid direct flames. Be
aware that vapors may form explosive mixtures with air.[3]

Hygiene: Do not eat, drink, or smoke in the work area.[4] Wash hands thoroughly after
handling the chemical.[3][5]

Spill and Emergency Procedures

o Small Spills:

o Evacuate non-essential personnel from the area.
o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
diatomaceous earth).[10]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nonanone_2_nitro.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/267848
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nonanone_2_nitro.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nonanone_2_nitro.pdf
https://www.echemi.com/sds/2-bromocyclopentanone-pd180713147960.html
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.fishersci.com/store/msds?partNumber=AAA15455&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/267848
https://www.echemi.com/sds/2-bromocyclopentanone-pd180713147960.html
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/267848
https://aksci.com/sds/X5623_SDS.pdf
https://www.carlroth.com/medias/SDB-0262-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA5MDd8YXBwbGljYXRpb24vcGRmfGFEVTFMMmd3TXk4NU1UZzFOREl6TVRNd05qVTBMMU5FUWw4d01qWXlYMEZWWDBWT0xuQmtaZ3wzNWYyZDNmYWI0NjQwMmFkNGVjYThlMzZiMzU1NDFkYTgyN2QzNjRjMDU4ZDQ2ODZlZTM4YmVjOGRkOWQyNDdl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8241564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Collect the absorbed material into a suitable, closed container for disposal.[4]

o Clean the spill area thoroughly.

e Large Spills:
o Evacuate the area immediately.
o Activate the fire alarm if there is a risk of fire.
o Contact the institution's emergency response team.

o First Aid:

o

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[4]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes.[6] Seek medical attention.

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including
under the eyelids.[6] Remove contact lenses if present and easy to do.[5] Seek immediate
medical attention.

o Ingestion: Do NOT induce vomiting.[4] Clean the mouth with water and drink plenty of
water afterwards.[6] Seek immediate medical attention.

Disposal Plan
Proper disposal of 3-Bromocyclopentanone and associated waste is critical to prevent
environmental contamination and ensure safety.

o Waste Classification: 3-Bromocyclopentanone is considered hazardous waste.

e Unused Product: Dispose of unused or unwanted 3-Bromocyclopentanone through a
licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[4]
Do not dispose of it down the drain.
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e Contaminated Materials: All materials that have come into contact with 3-
Bromocyclopentanone, including empty containers, gloves, absorbent materials, and
labware, must be treated as hazardous waste.

o Containers: Empty containers may retain product residue and can be dangerous.[11] They
should be triple-rinsed (or equivalent) and the rinsate collected as hazardous waste.[4]
The container can then be offered for recycling or reconditioning, or punctured to prevent
reuse and disposed of in a sanitary landfill if local regulations permit.[4]

o Other Contaminated Waste: Collect all other contaminated materials in a clearly labeled,
sealed, and appropriate hazardous waste container.

o Regulatory Compliance: All disposal activities must be conducted in strict accordance with
local, state, and federal regulations.

Experimental Protocols and Visualizations
Handling Workflow Diagram

The following diagram illustrates the logical workflow for safely handling 3-
Bromocyclopentanone from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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